molecular formula C38H32P2 B3301289 2,2'-Bis(diphenylphosphino)-6,6'-dimethylbiphenyl CAS No. 90809-08-8

2,2'-Bis(diphenylphosphino)-6,6'-dimethylbiphenyl

Cat. No. B3301289
CAS RN: 90809-08-8
M. Wt: 550.6 g/mol
InChI Key: WHLQQRGHOPIIMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

rac-BINAP is a chiral diphosphine ligand widely used in asymmetric catalysis. Its full chemical name is 2,2’-Bis(diphenylphosphino)-1,1’-binaphthalene . The compound consists of two diphenylphosphino groups attached to a biphenyl backbone. It has a molecular formula of C44H32P2 and a molecular weight of 622.67 g/mol .


Synthesis Analysis

The synthesis of rac-BINAP involves the reaction of 1,1’-binaphthalene with diphenylphosphine . The reaction typically proceeds under mild conditions, yielding the desired ligand. Various synthetic routes exist, including modifications to the substituents on the biphenyl backbone .


Molecular Structure Analysis

The molecular structure of rac-BINAP reveals its chiral nature due to the presence of the binaphthalene framework. The two phosphine groups are attached to the 2,2’-positions of the biphenyl core. The compound adopts a twisted conformation, allowing for efficient coordination with transition metals in catalytic reactions .


Chemical Reactions Analysis

  • Decarboxylations : It aids in transformations involving decarboxylation steps .

Physical And Chemical Properties Analysis

  • Melting Point : Approximately 283-286°C .
  • Functional Group : Phosphine (P-C bonds) .

Mechanism of Action

As a ligand, rac-BINAP coordinates to transition metal centers, enhancing their reactivity. The chiral nature of the ligand influences the stereochemistry of the catalytic process, leading to enantioselective transformations. The precise mechanism depends on the specific reaction and metal catalyst employed .

Safety and Hazards

  • Disposal : Follow local regulations for disposal of chemical waste .

properties

IUPAC Name

[2-(2-diphenylphosphanyl-6-methylphenyl)-3-methylphenyl]-diphenylphosphane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C38H32P2/c1-29-17-15-27-35(39(31-19-7-3-8-20-31)32-21-9-4-10-22-32)37(29)38-30(2)18-16-28-36(38)40(33-23-11-5-12-24-33)34-25-13-6-14-26-34/h3-28H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WHLQQRGHOPIIMQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)P(C2=CC=CC=C2)C3=CC=CC=C3)C4=C(C=CC=C4P(C5=CC=CC=C5)C6=CC=CC=C6)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C38H32P2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

550.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,2'-Bis(diphenylphosphino)-6,6'-dimethylbiphenyl

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2,2'-Bis(diphenylphosphino)-6,6'-dimethylbiphenyl
Reactant of Route 2
2,2'-Bis(diphenylphosphino)-6,6'-dimethylbiphenyl
Reactant of Route 3
Reactant of Route 3
2,2'-Bis(diphenylphosphino)-6,6'-dimethylbiphenyl
Reactant of Route 4
Reactant of Route 4
2,2'-Bis(diphenylphosphino)-6,6'-dimethylbiphenyl
Reactant of Route 5
Reactant of Route 5
2,2'-Bis(diphenylphosphino)-6,6'-dimethylbiphenyl
Reactant of Route 6
Reactant of Route 6
2,2'-Bis(diphenylphosphino)-6,6'-dimethylbiphenyl

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.